Reference Substances
Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0018143 | N-(2-Aminoethyl)biotinamide | 111790-37-5 | C12H22N4O2S |
| VC0016818 | ((2R,3R)-3-(Benzoyloxy)-4,4-difluoro-5-oxotetrahydrofuran-2-yl)methyl benzoate | 122111-01-7 | C19H14F2O6 |
| VC0015032 | N-Biotinyl-12-aminododecanoic Acid | 135447-73-3 | C22H39N3O4S |
| VC0015104 | Disodium;4-[[(4-nitrophenyl)hydrazinylidene]methyl]benzene-1,3-disulfonate | 193149-77-8 | C₁₃H₉N₃Na₂O₈S₂ |
| VC0016104 | 2-Amino-4-chloropyridine | 19798-80-2 | C5H5ClN2 |
| VC0015486 | 4'-Bromoflavone | 20525-20-6 | C15H9BrO2 |
| VC0018279 | 4-(Benzyloxy)-2-nitroaniline | 26697-35-8 | C13H12N2O3 |
| VC0016716 | (S)-(-)-2-Bromopropionic acid | 32644-15-8 | C3H5BrO2 |
| VC0018222 | Ethyl 2-bromo-3-phenylpropanoate | 39149-82-1 | C11H13BrO2 |
| VC0015582 | 5,5'-Dibromo-2,2'-bithiophene | 4805-22-5 | C8H4Br2S2 |
| VC0015172 | Diethyl-2-carbethoxypimelate | 53007-36-6 | C14H24O6 |
| VC0015381 | 6-Chloro-7-methylpurine | 5440-17-5 | C6H5ClN4 |
| VC0015764 | 4-Chloro-2-nitrobenzaldehyde | 5551-11-1 | C7H4ClNO3 |
| VC0013826 | Pentamethylene bismethanethiosulfonate | 56-00-8 | C7H16O4S4 |
| VC0018201 | (1S)-10-Camphorsulfonamide | 60933-63-3 | C₁₀H₁₇NO₃S |
| VC0015190 | p-(2-Bromo)vinyl Anisole | 6303-59-9 | C9H9BrO |
| VC0016633 | (+)-(3R)-3-{[tert-Butyl(dimethyl)silyl]oxy}dihydrofuran-2(3H)-one | 669000-31-1 | C10H20O3Si |
| VC0018167 | 4-Benzyloxybromobenzene | 6793-92-6 | C13H11BrO |
| VC0017170 | 2-Aminoquinolin-8-ol | 70125-16-5 | C9H8N2O |
| VC0018170 | 1-(4-Methoxyphenyl)pyridin-2(1H)-one | 725256-40-6 | C12H11NO2 |
| VC0018159 | (S)-2-(Acetylthio)-3-phenylpropanoic acid | 76932-17-7 | C11H12O3S |
| VC0018288 | 2-Amino-5-chloro-2'-fluorobenzophenone | 784-38-3 | C13H9ClFNO |
| VC0018169 | 1-(4-Hydroxyphenyl)piperidin-2-one | 79557-03-2 | C11H13NO2 |
| VC0017455 | (-)-N-[1-(R)-Ethoxycarbonxyl-3-phenylpropyl]-L-alanine | 84324-12-9 | C15H21NO4 |
| VC0015135 | S-[2-(4-Pyridyl)ethyl] thiolactic acid | 887407-43-4 | C10H13NO2S |